Cas no 713143-67-0 (5-(3-Fluorophenyl)-2-methylpyridine)

• Product Name: 5-(3-Fluorophenyl)-2-methylpyridine
• CAS No: 713143-67-0
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• MDL: MFCD13152238
• CID: 558052
• Update Time: 2025-10-30

5-(3-Fluorophenyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluorophenyl)-2-methylpyridine
• 5-(3-Fluorophenyl)-2-methyl-pyridin
• 5-(3-FLUOROPHENYL)-2-METHYL-PYRIDINE
• Pyridine,5-(3-fluorophenyl)-2-methyl-
• 1071AC
• FCH1144849
• 2-methyl-5-(3-fluoro phenyl) pyridine
• AX8163330
• ST24044180

• MDL： MFCD13152238
• Inchi： 1S/C12H10FN/c1-9-5-6-11(8-14-9)10-3-2-4-12(13)7-10/h2-8H,1H3
• InChI Key： RLNYZKWSFIPXRO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 187.08000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Topological Polar Surface Area: 12.9

Experimental Properties

• Boiling Point: 284.5°C at 760 mmHg
• PSA: 12.89000
• LogP: 3.19610

5-(3-Fluorophenyl)-2-methylpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Fluorophenyl)-2-methylpyridine

5-(3-Fluorophenyl)-2-methylpyridine (CAS No. 713143-67-0): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 5-(3-Fluorophenyl)-2-methylpyridine (CAS No. 713143-67-0) has emerged as a compound of significant interest. This heterocyclic aromatic molecule, characterized by its fluorophenyl and methylpyridine moieties, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its CAS No. 713143-67-0 is often searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The 5-(3-Fluorophenyl)-2-methylpyridine structure combines a fluorine-substituted benzene ring with a methylated pyridine core, offering a versatile scaffold for further functionalization. This compound is particularly relevant in the development of pharmaceutical intermediates, agrochemicals, and material science innovations. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such specialized building blocks, as they enable the design of more efficient and sustainable synthetic routes.

One of the key reasons for the growing popularity of 5-(3-Fluorophenyl)-2-methylpyridine is its role in medicinal chemistry. Researchers are exploring its potential as a precursor for kinase inhibitors and central nervous system (CNS) targeting agents, aligning with the current focus on precision medicine and neurodegenerative disease research. The fluorine atom in its structure enhances bioavailability and metabolic stability, making it a sought-after component in modern drug design.

From an industrial perspective, CAS No. 713143-67-0 is often associated with high-value chemical synthesis. Its applications extend to electronic materials, where its aromatic system contributes to the development of organic semiconductors and light-emitting diodes (OLEDs). This aligns with the global push toward renewable energy technologies and smart materials, topics frequently searched in academic and industrial databases.

Quality and purity are critical when working with 5-(3-Fluorophenyl)-2-methylpyridine, as impurities can significantly impact downstream applications. Suppliers and manufacturers emphasize HPLC-grade purity and strict analytical controls, addressing the demand for reliable reagents in high-throughput screening and combinatorial chemistry. The compound’s stability under various conditions is another area of interest, particularly for researchers optimizing storage protocols and scalable production methods.

In summary, 5-(3-Fluorophenyl)-2-methylpyridine (CAS No. 713143-67-0) represents a fusion of structural elegance and functional versatility, making it a cornerstone in modern chemical research. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. As the demand for tailor-made chemical building blocks grows, this compound is poised to remain a key player in innovation-driven fields.